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Compound of Interest

Compound Name: Kynuramine dihydrochloride

Cat. No.: B2622489 Get Quote

An In-depth Examination of the Chemical, Physical, and Biological Properties of a Key

Tryptophan Metabolite

Introduction
Kynuramine, a biogenic amine, is a critical metabolite in the kynurenine pathway, the primary

route for tryptophan degradation.[1][2] As a downstream product of kynurenine

decarboxylation, kynuramine and its derivatives are gaining attention within the scientific

community for their diverse biological activities. This technical guide provides a comprehensive

overview of the chemical and physical properties of Kynuramine dihydrochloride, its known

signaling pathways, and detailed experimental protocols relevant to its study. This document is

intended for researchers, scientists, and professionals in drug development seeking core

technical information on this compound.

Chemical and Physical Properties
The dihydrochloride salt of kynuramine is frequently used in research settings. While data is

more abundant for the dihydrobromide salt, this guide focuses on the properties of

Kynuramine dihydrochloride (CAS No: 36681-58-0).

Chemical Properties
The fundamental chemical identifiers and characteristics of Kynuramine dihydrochloride are

summarized below.
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Property Value Reference

IUPAC Name
3-Amino-1-(2-aminophenyl)-1-

propanone dihydrochloride
[3]

Synonyms Kynuramine HCl

CAS Number 36681-58-0 [3][4][5][6]

Molecular Formula C₉H₁₂N₂O·2HCl [3]

Molecular Weight 237.13 g/mol [3][6]

Appearance Solid [4]

Physical Properties
The physical properties determine the compound's behavior in various experimental conditions,

including its handling, storage, and application in assays.

Property Value Reference

Melting Point 186 °C [3]

Solubility

DMSO: Soluble. Water &

Ethanol: Solubility may require

confirmation; try these solvents

if DMSO is not suitable.

[4][5][7]

Storage & Stability

Powder: Store at -20°C for up

to 3 years or at 4°C for up to 2

years. The compound is stable

at room temperature for short

periods (e.g., during shipping).

In Solvent: Store at -80°C for

up to 6 months or at -20°C for

up to 1 month. Avoid repeated

freeze-thaw cycles.

[4][7]

Biological Activity & Signaling Pathways
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Kynuramine is primarily recognized for its role in two key biological contexts: as a metabolite of

the tryptophan pathway and as a modulator of adrenergic signaling.

Tryptophan Metabolism Pathway
Approximately 95-99% of dietary tryptophan not used for protein synthesis is catabolized via

the kynurenine pathway.[1][8] This pathway is crucial for generating NAD+ and various

neuroactive metabolites. Kynuramine is formed from the decarboxylation of kynurenine, a

central intermediate in this pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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